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bromide

Cat. No.: B061554 Get Quote

Technical Guide: 1-Decyl-3-methylimidazolium
bromide
Audience: Researchers, scientists, and drug development professionals.

This technical guide provides a concise overview of the core physicochemical properties of 1-
Decyl-3-methylimidazolium bromide ([C10MIM]Br), an ionic liquid with applications in various

scientific fields.

Core Molecular Data
1-Decyl-3-methylimidazolium bromide is an imidazolium-based ionic liquid. Its structure

consists of an organic cation, 1-decyl-3-methylimidazolium, and a bromide anion.[1] The key

quantitative molecular data for this compound are summarized in the table below.

Parameter Value References

Molecular Formula C₁₄H₂₇BrN₂ [2][3][4]

Molecular Weight 303.28 g/mol [2][3][5]

Exact Mass 302.13600 u [3]
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Note: Slight variations in molecular weight (e.g., 306.29 g/mol ) have been reported in some

sources.[1]

Molecular Structure and Composition
The logical relationship between the constituent ions of 1-Decyl-3-methylimidazolium
bromide is illustrated in the following diagram. The compound is formed by the ionic

association of the 1-decyl-3-methylimidazolium cation and the bromide anion.
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Caption: Ionic composition of 1-Decyl-3-methylimidazolium bromide.

Physicochemical Properties
Beyond its molecular weight and formula, several other physicochemical properties of 1-Decyl-
3-methylimidazolium bromide have been documented. It is typically a colorless to yellowish

liquid.[1] A summary of notable properties is provided below.

Property Value References

Melting Point -15 °C to 30 °C [3][5]

Boiling Point 325 °C [1]

Solubility

Soluble in water and organic

solvents like ethanol,

methanol, and acetone.

[1]

Experimental Protocols
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Detailed experimental protocols for the synthesis or analysis of 1-Decyl-3-methylimidazolium
bromide were not available in the initial search results. A general synthesis method involves

the reaction of 1-methylimidazole with 1-decanol in the presence of hydrobromic acid.[1] For

specific, validated experimental procedures, researchers should consult peer-reviewed

scientific literature or established chemical synthesis databases.

Applications
1-Decyl-3-methylimidazolium bromide is recognized for its utility in various applications,

including catalysis, electrochemistry, and as a stationary phase in chromatography.[1] Its low

viscosity and high thermal stability make it a versatile compound in these fields.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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